6-amino-5-cyano-2-[[(3-cyano-6-methyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)thio]methyl]-4-(4-fluorophenyl)-4H-pyran-3-carboxylic acid methyl ester

• Molecular Formula: C25H22FN5O3S
• Molecular Weight: 491.5g/mol
• IUPAC Name: methyl 6-amino-5-cyano-2-[(3-cyano-6-methyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanylmethyl]-4-(4-fluorophenyl)-4H-pyran-3-carboxylate
• InChI: InChI=1S/C25H22FN5O3S/c1-31-8-7-19-16(12-31)9-15(10-27)24(30-19)35-13-20-22(25(32)33-2)21(18(11-28)23(29)34-20)14-3-5-17(26)6-4-14/h3-6,9,21H,7-8,12-13,29H2,1-2H3
• InChI Key: MADHSJGAYLGOTF-UHFFFAOYSA-N
• SMILES: CN1CCC2=NC(=C(C=C2C1)C#N)SCC3=C(C(C(=C(O3)N)C#N)C4=CC=C(C=C4)F)C(=O)OC

Description

6-amino-5-cyano-2-[[(3-cyano-6-methyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)thio]methyl]-4-(4-fluorophenyl)-4H-pyran-3-carboxylic acid methyl ester is a naphthyridine derivative.

Scientific Research Applications

Crystal Structure and Molecular Conformation

Research on structurally similar compounds has shown that these molecules exhibit unique crystal structures and molecular conformations. For example, the crystal structure of a closely related compound, allyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-methyl-4H-pyran-3-carboxylate, demonstrated a triclinic crystal system and boat conformation of the 4H-pyran ring, stabilized by intermolecular interactions (Mohandas et al., 2019).

Chemical Synthesis and Reactivity

These compounds are often synthesized as part of research into novel chemical reactions and synthesis methods. For instance, methyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates, which are similar in structure, were synthesized using a microwave-assisted liquid-phase method, highlighting the efficiency of this approach in organic synthesis (Yi, Peng, & Song, 2005).

Stability Studies

Stability studies of similar compounds are crucial for understanding their behavior under various conditions. The stability of solutions of esters of 6′-carbamoylmethylthio-5′-cyano-2′-methyl-1′,4′-dihydro-4,4′-bipyridine-3′-carboxylic acids was investigated, providing insights into the stability and degradation processes of these complex molecules (Kažoka et al., 2007).

Applications in Material Science

The unique properties of these compounds make them relevant in material science. Studies on related molecules have focused on their potential applications in creating new materials with specific structural and chemical properties.

Potential Medical and Biological Applications

While direct medical applications of the specific compound are not available, structurally related compounds have been studied for their potential antibacterial activities and other biological effects. For example, pyridonecarboxylic acids and their derivatives have been researched for their antibacterial properties (Egawa et al., 1984).